3-Butyl-3H-1,3-benzazarsole
Description
3-Butyl-3H-1,3-benzazarsole is a heterocyclic compound featuring a benzazarsole core, which consists of a benzene ring fused with an aza-arsole moiety (a five-membered ring containing nitrogen and arsenic). The butyl substituent at the 3-position introduces steric and electronic effects that influence its physicochemical and pharmacological properties.
Properties
CAS No. |
89005-56-1 |
|---|---|
Molecular Formula |
C11H14AsN |
Molecular Weight |
235.16 g/mol |
IUPAC Name |
3-butyl-1,3-benzazarsole |
InChI |
InChI=1S/C11H14AsN/c1-2-3-8-12-9-13-11-7-5-4-6-10(11)12/h4-7,9H,2-3,8H2,1H3 |
InChI Key |
VJBITPXODDUWES-UHFFFAOYSA-N |
Canonical SMILES |
CCCC[As]1C=NC2=CC=CC=C21 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structural Analogs
Structural and Functional Group Analysis
The primary distinction between 3-butyl-3H-1,3-benzazarsole and its analogs lies in the substituent groups:
- 2-(tert-Butyl)-3-methyl analog : The bulky tert-butyl group increases steric hindrance, which may stabilize the compound against metabolic degradation but limit binding to certain biological targets .
Table 1: Substituent Effects on Key Properties
| Compound | Substituent(s) | Molecular Weight (g/mol)* | Predicted LogP* | Key Properties |
|---|---|---|---|---|
| 3-Butyl-3H-1,3-benzazarsole | 3-butyl | ~275.1 | ~3.8 | Moderate lipophilicity, potential CNS activity |
| 2-(tert-Butyl)-3-methyl analog | 2-(tert-butyl), 3-methyl | ~305.2 | ~4.2 | High steric hindrance, enhanced metabolic stability |
Pharmacological and Metabolic Profiles
- Autotaxin inhibition assays : Fluorescence-based assays (e.g., Amplex Red) could assess enzymatic activity modulation.
- Solubility studies : Phosphate buffer systems (HT-Solubility) predict bioavailability challenges for lipophilic compounds like 3-butyl derivatives .
- Glutathione adduct screening : Critical for identifying reactive metabolites, which may be relevant given the arsenic-containing core .
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